Cas no 1355217-54-7 (1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)propan-1-one)

• Product Name: 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)propan-1-one
• CAS No: 1355217-54-7
• MF: C₁₈H₂₀N₂O
• MW: 280.364204406738
• CID: 5060377
• Update Time: 2025-05-25

1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)propan-1-one
• 1-[6-(3,4-Dihydro-1H-isoquinolin-2-yl)-2-methyl-pyridin-3-yl]-propan-1-one

• Inchi： 1S/C18H20N2O/c1-3-17(21)16-8-9-18(19-13(16)2)20-11-10-14-6-4-5-7-15(14)12-20/h4-9H,3,10-12H2,1-2H3
• InChI Key： SJVLJXLQXFWFAB-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(=NC=1C)N1CC2C=CC=CC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 3.4
• Topological Polar Surface Area: 33.2

Additional information on 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)propan-1-one

1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)propan-1-one: A Comprehensive Overview

The compound with CAS No 1355217-54-7, known as 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)propan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a dihydroisoquinoline moiety and a propanone group, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of neuroprotective agents and anti-inflammatory drugs. The dihydroisoquinoline fragment is known for its ability to interact with various biological targets, including enzymes and receptors, which makes this compound a promising candidate for therapeutic interventions. Researchers have also explored its role in modulating cellular signaling pathways, such as the MAPK/ERK pathway, which is implicated in numerous diseases, including cancer and neurodegenerative disorders.

The synthesis of 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)propan-1-one involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the dihydroisoquinoline ring through cyclization reactions and the subsequent coupling with the pyridine derivative. Advanced techniques such as cross-coupling reactions and stereochemical control have been employed to optimize the synthesis process, making it more efficient and scalable for industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectral data, including UV-vis and NMR spectra, have been thoroughly characterized, providing valuable insights into its electronic structure and molecular interactions. These properties make it suitable for use in various analytical techniques, such as chromatography and spectroscopy.

One of the most exciting developments involving this compound is its application in bioconjugation chemistry. By modifying the propanone group with reactive functionalities, researchers have successfully attached this molecule to biomolecules such as proteins and DNA, enabling novel applications in diagnostics and drug delivery systems. For instance, it has been used as a linker in the development of fluorescent probes for imaging cellular processes in real-time.

Moreover, computational studies have provided deeper insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its aromatic rings, which enhances its stability and reactivity. This understanding has facilitated the design of derivatives with tailored electronic properties for specific applications.

In conclusion, 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)propan-1-one stands out as a versatile and intriguing molecule with vast potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research endeavors.